2-Methyl-5-oxaspiro[3.5]nonan-8-one

• Molecular Formula: C9H14O2
• Molecular Weight: 154.21 g/mol
• IUPAC Name: 2-methyl-5-oxaspiro[3.5]nonan-8-one
• InChI: InChI=1S/C9H14O2/c1-7-4-9(5-7)6-8(10)2-3-11-9/h7H,2-6H2,1H3
• InChI Key: CMQDDOFAZLCFLK-UHFFFAOYSA-N
• Canonical SMILES: CC1CC2(C1)CC(=O)CCO2

Description

2-Methyl-5-oxaspiro[35]nonan-8-one is a chemical compound with the molecular formula C9H14O2 It belongs to the class of spiro compounds, which are characterized by a unique structure where two rings are connected through a single atom

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Methyl-5-oxaspiro[3.5]nonan-8-one can be achieved through several methods. One common approach involves the reaction of methyl cyclohexanecarboxylate with 2-ethoxycarbonylcyclohexanone. This reaction typically requires the presence of a catalyst and specific reaction conditions to ensure the formation of the desired spiro compound .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and purity. The specific methods and conditions used in industrial settings can vary, but they generally aim to achieve efficient and cost-effective production.

Chemical Reactions Analysis

Types of Reactions

2-Methyl-5-oxaspiro[3.5]nonan-8-one can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or nucleophiles.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate, chromium trioxide

Reducing Agents: Lithium aluminum hydride, sodium borohydride

Substitution Reagents: Halogens, nucleophiles

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or alkanes.

Scientific Research Applications

2-Methyl-5-oxaspiro[3.5]nonan-8-one has several applications in scientific research, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biological molecules.

Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-Methyl-5-oxaspiro[3.5]nonan-8-one involves its interaction with specific molecular targets and pathways. The exact mechanism can vary depending on the context of its use. For example, in biological systems, it may interact with enzymes or receptors, leading to specific biochemical effects .

Comparison with Similar Compounds

2-Methyl-5-oxaspiro[3.5]nonan-8-one can be compared with other similar compounds, such as:

• 8-methyl-5-oxaspiro[3.5]nonan-8-yl methanamine
• 1-Oxaspiro[3.5]nonan-2-one, 3-methylene-
• 2-methyl-2-{5-oxaspiro[3.5]nonan-8-yl}propan-1-amine
• 2-[methyl(5-oxaspiro[3.5]nonan-8-yl)amino]propan-1-ol

These compounds share structural similarities but may differ in their chemical properties and applications. The uniqueness of this compound lies in its specific molecular structure and the resulting chemical behavior .